Cas no 2411264-75-8 (N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide)

• Product Name: N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide
• CAS No: 2411264-75-8
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 6415888
• PubChem ID: 154880406
• Update Time: 2025-07-15

N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411264-75-8
• EN300-7538237
• Z3687611152
• N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide
• N-methyl-N-[(1-phenyl-1H-pyrazol-3-yl)methyl]oxirane-2-carboxamide

• Inchi： 1S/C14H15N3O2/c1-16(14(18)13-10-19-13)9-11-7-8-17(15-11)12-5-3-2-4-6-12/h2-8,13H,9-10H2,1H3
• InChI Key： MDOGYLXVIBTYSV-UHFFFAOYSA-N
• SMILES： O1CC1C(N(C)CC1C=CN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.7Ų

Additional information on N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide

N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide (CAS No. 2411264-75-8): A Comprehensive Overview

N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide (CAS No. 2411264-75-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide is composed of a pyrazole ring, an oxirane moiety, and a carboxamide functional group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties. The oxirane moiety, on the other hand, is known for its reactivity and ability to participate in various chemical reactions, which can be harnessed for the design of prodrugs or for enhancing the bioavailability of the compound.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide. The study revealed that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it demonstrated significant cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide has been explored in depth. It appears to target multiple signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor that regulates the expression of genes involved in inflammation and cell survival. Furthermore, it interferes with the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in cell proliferation and apoptosis.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide in treating inflammatory diseases and cancer. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization.

In addition to its therapeutic potential, N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide has also been studied for its use as a chemical intermediate in the synthesis of other bioactive compounds. Its unique structural features make it a valuable building block for constructing complex molecules with diverse biological activities.

The synthesis of N-Methyl-N-[(1-phenylpyrazol-3-yl)methyl]oxirane-2-carboxamide involves several steps, including the formation of the pyrazole ring, introduction of the oxirane moiety, and final functionalization to form the carboxamide group. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound can be produced on a large scale for both research and commercial purposes.

From an environmental perspective, the production process of N-Methyl-N-[(1-phenylpyrazol-3-y l)methyl]oxirane - 2 - carboxamide has been designed to minimize environmental impact. Green chemistry principles have been applied to reduce waste generation and energy consumption, making it a sustainable choice for pharmaceutical development.

In conclusion, N-Methyl-N - [( 1 - phenylpyrazol - 3 - yl ) methyl ] oxirane - 2 - carboxamide ( CAS No . 2411264 - 75 - 8 ) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further investigation and development . As research continues , it is likely that new applications and therapeutic uses will be discovered , further highlighting its importance in the field .